Cas no 92156-72-4 (Methyl 6-phenoxyhexanoate)

Methyl 6-phenoxyhexanoate structure

Methyl 6-phenoxyhexanoate structure

Product Name:Methyl 6-phenoxyhexanoate

CAS No:92156-72-4

Molecular Formula:C₁₃H₁₈O₃

Molecular Weight:222.28022

CID:800461

PubChem ID:12159497

Methyl 6-phenoxyhexanoate Properties

Names and Identifiers

- Methyl 6-phenoxyhexanoate
- 6-PHENOXY-HEXANOIC ACID METHYL ESTER
- Hexanoic acid,6-phenoxy-, methyl ester
- (4-CBZ-AMINOPHENYL)BORONICACID
- DTXSID30478854
- 92156-72-4
- AKOS015965800
- SCHEMBL839640
- DB-350625
- 6-Phenoxy-hexanoicacid methyl ester
- +Expand
- InChIKey： VFNRHALHCNQDBN-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H18O3/c1-15-13(14)10-6-3-7-11-16-12-8-4-2-5-9-12/h2,4-5,8-9H,3,6-7,10-11H2,1H3
- SMILES： COC(=O)CCCCCOC1=CC=CC=C1

Computed Properties

Exact Mass: 222.125594432g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 8
Monoisotopic Mass: 222.125594432g/mol
Heavy Atom Count: 16
Complexity: 186
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 35.5Å²

Methyl 6-phenoxyhexanoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A019146217-1g	Methyl 6-phenoxyhexanoate	92156-72-4	95%	1g	$357.00	2023-08-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1749130-1g	Methyl 6-phenoxyhexanoate	92156-72-4	98%	1g	￥3717.00

Methyl 6-phenoxyhexanoate Related Literature

1. Environmental impacts of electricity generation at global, regional and national scales in 1980–2011: what can we learn for future energy planning?†

Alexis Laurent,Nieves Espinosa Energy Environ. Sci., 2015,8, 689-701
2. Gd3+-Ion-induced carbon-dots self-assembly aggregates loaded with a photosensitizer for enhanced fluorescence/MRI dual imaging and antitumor therapy†

Yanlei Liu,Xiao Zhi,Wenxiu Hou,Fangfang Xia,Jingpu Zhang,Yuping Hong,Hao Yan,Chen Peng,Jesus Martinez de la Fuentea,Jie Song Nanoscale, 2018,10, 19052-19063
3. Binuclear ruthenium η6-arene complexes with tetradentate N,S-ligands containing the ortho-aminothiophenol motif†

Alberto Acosta-Ramirez,Edward D. Cross,Robert McDonald,Matthias Bierenstiel Dalton Trans., 2014,43, 3104-3113
4. Antioxidant properties of flavonoid derivatives and their hepatoprotective effects on CCl4 induced acute liver injury in mice†

Cen Xiang,Yuou Teng,Chaoran Yao,Xuehui Li,Menglin Cao,Xuzhe Li,Guojun Pan,Kui Lu,Hervé Galons,Peng Yu RSC Adv., 2018,8, 15366-15371
5. Amino-acids and peptides. Part IX. Some neighbouring-group amino–amide and hydroxy–amide interactions

J. Chem. Soc. C, 1969, 1358-1363
6. Secondary amine based ionic liquid: an efficient catalyst for solvent free one pot synthesis of xanthenes and benzoxanthenes†

Pranab J. Das,Jupitara Das RSC Adv., 2015,5, 11745-11752
7. A correlation of Hammett reaction constants ρ with infrared frequencies

Chem. Commun. (London), 1965, 244-245
8. Synthesis and antimicrobial activity of novel bis-benzimidazolium salts†

Amélie Dubreuil,Pierre Mas,Andreea R. Schmitzer New J. Chem., 2023,47, 51-55
9. Construction of Pd–TiOx interfaces for selective hydrodeoxygenation of CO bonds in vanillin by supporting Pd nanoparticles on ETS-10 zeolite†

Jianbin Huang,Chang Zhou,Jian Zhang,Hao Meng,Shiyao Lu RSC Sustain., 2024,2, 153-158
10. Correction: Lipid composition modulates the intestine digestion rate and serum lipid status of different edible oils: a combination of in vitro and in vivo studies

Zhan Ye,Ruizhi Li,Qiu Li Food Funct., 2019,10, 2254-2254

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